Carbonic acid, 2,5-dihydro-2-methyl-2-octyl-5-oxo-3-thienyl ethyl ester
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Description
Carbonate esters are a type of organic compound that are esters of carbonic acid . They consist of a carbonyl group flanked by two alkoxy groups . The general structure of these carbonates is R−O−C(=O)−O−R’ . They are related to esters (R−O−C(=O)−R’), ethers (R−O−R’), and also to the inorganic carbonates .
Synthesis Analysis
Organic carbonates are not prepared from inorganic carbonate salts . Two main routes to carbonate esters are practiced: the reaction of an alcohol (or phenol) with phosgene (phosgenation), and the reaction of an alcohol with carbon monoxide and an oxidizer (oxidative carbonylation) . Other carbonate esters may subsequently be prepared by transesterification .Molecular Structure Analysis
Carbonate esters have planar OC(OC)2 cores, which confers rigidity . The unique O=C bond is short (1.173 Å in the depicted example), while the C-O bonds are more ether-like (the bond distances of 1.326 Å for the example depicted) .Chemical Reactions Analysis
Carbonate esters can undergo various reactions. For example, they can be prepared by direct condensation of methanol and carbon dioxide, although this reaction is thermodynamically unfavorable . They can also react with Grignard reagents .Physical and Chemical Properties Analysis
The physical and chemical properties of a specific carbonate ester would depend on its exact molecular structure. For example, dimethyl carbonate and diphenyl carbonate are small carbonate esters used as solvents .Mechanism of Action
Properties
CAS No. |
646517-61-5 |
---|---|
Molecular Formula |
C16H26O4S |
Molecular Weight |
314.4 g/mol |
IUPAC Name |
ethyl (2-methyl-2-octyl-5-oxothiophen-3-yl) carbonate |
InChI |
InChI=1S/C16H26O4S/c1-4-6-7-8-9-10-11-16(3)13(12-14(17)21-16)20-15(18)19-5-2/h12H,4-11H2,1-3H3 |
InChI Key |
GJUUXLDVIAJTKK-UHFFFAOYSA-N |
SMILES |
CCCCCCCCC1(C(=CC(=O)S1)OC(=O)OCC)C |
Canonical SMILES |
CCCCCCCCC1(C(=CC(=O)S1)OC(=O)OCC)C |
Origin of Product |
United States |
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